Ferric nitrate
Ferric nitrate
Ferric nitrate appears as a violet crystalline solid. Noncombustible but it will accelerate the burning of combustible materials. If large quantities are involved in the fire or the combustible material is finely divided an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used for dyeing and tanning, in chemical analysis, and in medicine.
Brand Name:
Vulcanchem
CAS No.:
10421-48-4
VCID:
VC0080224
InChI:
InChI=1S/Fe.3NO3/c;3*2-1(3)4/q+3;3*-1
SMILES:
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Fe+3]
Molecular Formula:
Fe(NO3)3(H2O)9
FeN3O9
FeN3O9
Molecular Weight:
241.86 g/mol
Ferric nitrate
CAS No.: 10421-48-4
Main Products
VCID: VC0080224
Molecular Formula: Fe(NO3)3(H2O)9
FeN3O9
Molecular Weight: 241.86 g/mol
| CAS No. | 10421-48-4 |
|---|---|
| Product Name | Ferric nitrate |
| Molecular Formula | Fe(NO3)3(H2O)9 FeN3O9 |
| Molecular Weight | 241.86 g/mol |
| IUPAC Name | iron(3+);trinitrate |
| Standard InChI | InChI=1S/Fe.3NO3/c;3*2-1(3)4/q+3;3*-1 |
| Standard InChIKey | VCJMYUPGQJHHFU-UHFFFAOYSA-N |
| SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Fe+3] |
| Canonical SMILES | [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Fe+3] |
| Density | 1.7 at 68 °F (USCG, 1999) |
| Melting Point | 117 °F (USCG, 1999) |
| Physical Description | Ferric nitrate appears as a violet crystalline solid. Noncombustible but it will accelerate the burning of combustible materials. If large quantities are involved in the fire or the combustible material is finely divided an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used for dyeing and tanning, in chemical analysis, and in medicine. PelletsLargeCrystals, Liquid |
| Description | Ferric nitrate appears as a violet crystalline solid. Noncombustible but it will accelerate the burning of combustible materials. If large quantities are involved in the fire or the combustible material is finely divided an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used for dyeing and tanning, in chemical analysis, and in medicine. |
| Related CAS | 7782-61-8 (nonahydrate) |
| Synonyms | ferric nitrate ferric nitrate hexahydrate ferric nitrate iron salt ferric nitrate nonahydrate ferric nitrate octacosahydrate ferric nitrate octapentacontahydrate ferric nitrate octatriacontahydrate ferric nitrate pentadecahydrate ferric nitrate undecahydrate |
| PubChem Compound | 25251 |
| Last Modified | Nov 11 2021 |
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